Cas no 1370284-36-8 (tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate)

Tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate is a fluorinated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it valuable for stepwise synthetic routes. The presence of both chloro and trifluoromethyl substituents on the benzene ring introduces electron-withdrawing effects, which can influence reactivity in cross-coupling reactions or nucleophilic substitutions. This compound is particularly useful in medicinal chemistry for constructing bioactive molecules due to its ability to modulate lipophilicity and metabolic stability. Its well-defined structure and purity make it a reliable building block for research and industrial applications.

tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate structure

1370284-36-8 structure

Product Name:tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate

CAS No:1370284-36-8

MF:C₁₂H₁₂ClF₃O₂

MW:280.670693397522

CID:5075923

Update Time:2025-08-04

tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate
- Inchi： 1S/C12H12ClF3O2/c1-11(2,3)18-10(17)7-4-5-9(13)8(6-7)12(14,15)16/h4-6H,1-3H3
- InChI Key： KFBCPAODXBPNQD-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(F)(F)F)C(=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 309
XLogP3: 4.3
Topological Polar Surface Area: 26.3

tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR022J7G-250mg	tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate	1370284-36-8	95%	250mg	$500.00	2025-03-13
Aaron	AR022J7G-1g	tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate	1370284-36-8	95%	1g	$800.00	2025-03-13
Aaron	AR022J7G-5g	tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate	1370284-36-8	95%	5g	$137.00	2025-02-17

tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate Related Literature

1. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†

Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
5. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768

Additional information on tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate

tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate

tert-Butyl 4-chloro-3-(trifluoromethyl)benzoate, also known by its CAS number 1370284-36-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzoic acid, featuring a tert-butyl ester group and two substituents on the aromatic ring: a chlorine atom at the para position and a trifluoromethyl group at the meta position. The combination of these substituents imparts unique chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of tert-butyl 4-chloro-3-(trifluoromethyl)benzoate typically involves multi-step reactions, often starting from the corresponding benzoic acid. The introduction of the trifluoromethyl group can be achieved through electrophilic substitution reactions, while the tert-butyl esterification is commonly performed using tert-butanol in the presence of an acid catalyst. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving overall yields.

In terms of applications, this compound has garnered attention in pharmaceutical research due to its potential as a bioisostere or as a building block for drug development. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are desirable properties in drug candidates. Additionally, the tert-butyl ester group can serve as a protecting group during complex molecule synthesis, facilitating subsequent transformations.

Recent studies have explored the use of tert-butyl 4-chloro-3-(trifluoromethyl)benzoate in materials science, particularly in the development of advanced polymers and coatings. The chlorine and trifluoromethyl substituents contribute to improved thermal stability and chemical resistance, making this compound a promising candidate for high-performance materials.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to assess its ecological impact. Findings suggest that under certain conditions, it can undergo microbial degradation, though further studies are needed to fully understand its environmental fate.

In conclusion, tert-butyl 4-chloro-3-(trifluoromethyl)benzoate (CAS No. 1370284-36-8) is a multifaceted compound with expanding applications across diverse fields. Its unique structure enables it to serve as both a functional material and a valuable intermediate in chemical synthesis. As research continues to uncover new potentials for this compound, its role in advancing scientific and industrial endeavors is expected to grow significantly.